Cas no 2172451-25-9 (3-(2-methylcyclopropyl)propan-1-ol)

• Product Name: 3-(2-methylcyclopropyl)propan-1-ol
• CAS No: 2172451-25-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 6521110
• PubChem ID: 89748954
• Update Time: 2025-07-19

3-(2-methylcyclopropyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopropyl)propan-1-ol
• EN300-1637210
• SCHEMBL15185115
• 2172451-25-9

• Inchi： 1S/C7H14O/c1-6-5-7(6)3-2-4-8/h6-8H,2-5H2,1H3
• InChI Key： YRDUUAXRCRMGFV-UHFFFAOYSA-N
• SMILES： OCCCC1CC1C

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-methylcyclopropyl)propan-1-ol

Introduction to 3-(2-methylcyclopropyl)propan-1-ol (CAS No. 2172451-25-9)

3-(2-methylcyclopropyl)propan-1-ol, identified by the chemical abstracts service number 2172451-25-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This alcohol derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a precursor in the development of novel bioactive molecules. The presence of a cyclopropyl group and a methyl substituent on the cyclopropyl ring introduces steric and electronic effects that make this compound a versatile intermediate for further functionalization.

The molecular structure of 3-(2-methylcyclopropyl)propan-1-ol consists of a propan-1-ol backbone substituted with a 2-methylcyclopropyl moiety. This configuration imparts distinct chemical properties, including moderate solubility in organic solvents and reactivity that can be harnessed in various synthetic pathways. The compound's stability under standard conditions makes it suitable for handling in laboratory settings, where it can be employed in multi-step syntheses without significant degradation.

In recent years, the demand for specialized alcohols with tailored structural features has increased, particularly in the pharmaceutical industry. 3-(2-methylcyclopropyl)propan-1-ol has been explored as a building block for more complex molecules, including potential drug candidates. Its cyclopropyl ring, known for its rigidity and ability to influence conformational preferences, offers a scaffold that can be modified to enhance binding affinity or metabolic stability. This has led to its incorporation in high-throughput screening campaigns and as a key intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 3-(2-methylcyclopropyl)propan-1-ol is its utility in generating enantiomerically pure compounds through asymmetric synthesis. The chiral center introduced by the cyclopropyl group provides a basis for enantioselective transformations, which are crucial for developing single-enantiomer drugs with improved efficacy and reduced side effects. Researchers have leveraged this property to develop catalytic systems that selectively functionalize the alcohol while preserving stereochemical integrity, paving the way for more efficient synthetic routes.

The compound's reactivity also extends to its role as a precursor in polymer chemistry. The combination of an alcohol functional group and a cycloalkyl moiety allows for polymerization reactions that yield materials with unique mechanical and thermal properties. These polymers are being investigated for applications in coatings, adhesives, and specialty plastics, where structural rigidity and chemical resistance are desirable attributes.

Recent advancements in computational chemistry have further highlighted the importance of 3-(2-methylcyclopropyl)propan-1-ol as a model compound. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. By simulating its binding modes within enzymes and receptors, researchers can predict how modifications to its structure might enhance potency or selectivity. This computational approach complements experimental efforts, allowing for more targeted synthesis of derivatives with optimized properties.

The pharmaceutical industry's interest in 3-(2-methylcyclopropyl)propan-1-ol is not limited to its use as an intermediate but also extends to its potential direct applications as an active pharmaceutical ingredient (API). Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, making them candidates for further development into treatments for infectious diseases or chronic inflammatory conditions. The cyclopropyl group's ability to modulate electronic distributions across the molecule suggests that subtle changes in substitution patterns could lead to significant therapeutic benefits.

Safety considerations are also paramount when handling 3-(2-methylcyclopropyl)propan-1-ol. While it is not classified as hazardous under standard conditions, proper handling protocols should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas or fume hoods to minimize exposure to vapors. Storage conditions should also be optimized to prevent degradation, typically involving cool, dry environments away from direct sunlight.

The environmental impact of producing and utilizing 3-(2-methylcyclopropyl)propan-1-ol is another area of growing concern. Efforts are underway to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or purity. Catalytic processes that employ recyclable catalysts or renewable feedstocks are being explored as alternatives to traditional methods. These innovations align with broader sustainability goals within the chemical industry and contribute to reducing the ecological footprint of pharmaceutical manufacturing.

Future research directions for 3-(2-methylcyclopropyl)propan-1-ol may include exploring its role in material science applications beyond polymers. For instance, its ability to form stable complexes with metal ions could make it useful in designing metalorganic frameworks (MOFs) or supramolecular assemblies with tailored functionalities. Such materials have potential applications in gas storage, separation technologies, and catalysis, further expanding the compound's utility across multiple scientific disciplines.

In conclusion,3-(2-methylcyclopropyl)propan-1-ol (CAS No. 2172451-25-9) represents a promising compound with diverse applications in synthetic chemistry, pharmaceutical research, and material science. Its unique structural features offer opportunities for innovation across multiple fields, making it a valuable asset for researchers seeking novel molecular architectures. As computational methods continue to advance and sustainable practices gain prominence, the role of this compound is expected to grow even further, driving new discoveries and technological advancements.